Cas no 1483118-91-7 (5-Pyrimidinecarboxylic acid, 4-methyl-2-(1-methyl-1H-pyrazol-3-yl)-)

• Product Name: 5-Pyrimidinecarboxylic acid, 4-methyl-2-(1-methyl-1H-pyrazol-3-yl)-
• CAS No: 1483118-91-7
• MF: C₁₀H₁₀N₄O₂
• MW: 218.2120013237
• CID: 5272876
• Update Time: 2025-06-18

5-Pyrimidinecarboxylic acid, 4-methyl-2-(1-methyl-1H-pyrazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylic acid, 4-methyl-2-(1-methyl-1H-pyrazol-3-yl)-
• 4-Methyl-2-(1-methyl-1h-pyrazol-3-yl)pyrimidine-5-carboxylic acid

• Inchi： 1S/C10H10N4O2/c1-6-7(10(15)16)5-11-9(12-6)8-3-4-14(2)13-8/h3-5H,1-2H3,(H,15,16)
• InChI Key： ALLNASOVIIOVAE-UHFFFAOYSA-N
• SMILES： C1(C2C=CN(C)N=2)=NC=C(C(O)=O)C(C)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 5-Pyrimidinecarboxylic acid, 4-methyl-2-(1-methyl-1H-pyrazol-3-yl)-

5-Pyrimidinecarboxylic acid, 4-methyl-2-(1-methyl-1H-pyrazol-3-yl) (CAS No. 1483118-91-7): An Overview of Its Structure, Properties, and Applications

5-Pyrimidinecarboxylic acid, 4-methyl-2-(1-methyl-1H-pyrazol-3-yl) (CAS No. 1483118-91-7) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory effects.

The molecular structure of 5-Pyrimidinecarboxylic acid, 4-methyl-2-(1-methyl-1H-pyrazol-3-yl) is characterized by a pyrimidine ring fused with a pyrazole ring, along with a carboxylic acid group and a methyl substituent. The presence of these functional groups imparts specific chemical and physical properties to the molecule, making it an interesting candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of 5-Pyrimidinecarboxylic acid, 4-methyl-2-(1-methyl-1H-pyrazol-3-yl) in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers found that the compound effectively inhibits viral replication by interfering with key viral enzymes, making it a promising lead for the development of antiviral drugs.

In addition to its antiviral properties, 5-Pyrimidinecarboxylic acid, 4-methyl-2-(1-methyl-1H-pyrazol-3-yl) has also shown promise in cancer research. A study conducted at the National Cancer Institute demonstrated that this compound has significant anticancer activity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves the induction of apoptosis and the inhibition of cell proliferation, suggesting its potential as a novel anticancer agent.

The physical properties of 5-Pyrimidinecarboxylic acid, 4-methyl-2-(1-methyl-1H-pyrazol-3-yl) are also noteworthy. It is a white crystalline solid with a melting point of approximately 200°C. The compound is soluble in common organic solvents such as methanol and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These properties make it suitable for various laboratory applications and pharmaceutical formulations.

Synthesis of 5-Pyrimidinecarboxylic acid, 4-methyl-2-(1-methyl-1H-pyrazol-3-yl) can be achieved through several methods. One common approach involves the condensation of an appropriate pyrimidine derivative with a substituted pyrazole in the presence of a suitable catalyst. This method provides high yields and good purity, making it suitable for large-scale production.

The safety profile of 5-Pyrimidinecarboxylic acid, 4-methyl-2-(1-methyl-1H-pyrazol-3-yl) is an important consideration in its development as a therapeutic agent. Preclinical studies have shown that the compound has low toxicity and good safety margins when administered at therapeutic doses. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

In conclusion, 5-Pyrimidinecarboxylic acid, 4-methyl-2-(1-methyl-1H-pyrazol-3-yl) (CAS No. 1483118-91-7) is a promising compound with diverse biological activities and potential applications in medicine. Its unique structural features and favorable properties make it an attractive candidate for further research and development as a novel therapeutic agent. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in the advancement of medicinal chemistry and pharmaceutical science.